3,3,6,6-Tetraethoxycyclohexa-1,4-diene

• CAS No.: 72205-84-6
• Molecular Formula: C14H24O4
• Molecular Weight: 256.34 g/mol
• IUPAC Name: 3,3,6,6-tetraethoxycyclohexa-1,4-diene
• InChI: InChI=1S/C14H24O4/c1-5-15-13(16-6-2)9-11-14(12-10-13,17-7-3)18-8-4/h9-12H,5-8H2,1-4H3
• InChI Key: ITONXRRZGOFZFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(C=CC(C=C1)(OCC)OCC)OCC

Description

3,3,6,6-Tetraethoxycyclohexa-1,4-diene is a specialized organic compound that functions as a valuable synthetic building block in research and development. This molecule features a cyclohexa-1,4-diene ring system symmetrically substituted with ethoxy groups at the 3 and 6 positions. Compounds based on the cyclohexa-1,4-diene scaffold are of significant interest in organic synthesis. For instance, substituted 1,4-cyclohexadienes are known to be synthesized via Birch reduction methods and are often utilized as intermediates that can be subsequently aromatized to form substituted benzene rings, a driving force in many synthetic pathways . The specific pattern of ether substituents on the 3,3,6,6-Tetraethoxy derivative makes it a promising precursor for developing more complex molecular architectures. Researchers may employ this compound in the synthesis of novel polymers, fine chemicals, and as a starting material for ligands in catalysis. Its structure suggests potential utility in creating materials with tailored electronic properties, similar to how related tetrafluorocyclohexadiene compounds are used in photoluminescent and liquid-crystalline materials . This product is intended for research purposes by qualified laboratory personnel. It is not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet (SDS) and handle this material according to established laboratory safety protocols.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physical Properties

Property	3,3,6,6-Tetraethoxycyclohexa-1,4-diene (Inferred)	3,3,6,6-Tetramethylcyclohexa-1,4-diene	3,3,6,6-Tetramethoxy-1,4-cyclohexadiene
Molecular Formula	C₁₄H₂₄O₄	C₁₀H₁₆	C₁₀H₁₆O₄
Molecular Weight	~280.34 g/mol	136.23 g/mol	200.23 g/mol
Substituent Effects	Ethoxy groups: Electron-donating, bulky	Methyl groups: Electron-donating, less steric	Methoxy groups: Electron-donating, moderate bulk
Boiling Point	Not reported	148.5°C at 760 mmHg	Not reported
Storage	Likely requires inert, dry conditions	Stable under standard conditions	Stored in cool, dry environments

Key Observations :

• Methoxy groups may enhance solubility in polar solvents compared to ethoxy or methyl analogs .
• Thermal Stability: Methyl-substituted analogs decompose via radical pathways (e.g., 3,3,6,6-tetramethylcyclohexa-1,4-diene decomposes via non-chain radical processes at high temperatures) . Ethoxy derivatives likely exhibit lower thermal stability due to the labile nature of ether linkages.

Thermal Decomposition

• 3,3,6,6-Tetramethylcyclohexa-1,4-diene : Decomposes at 263–314°C via a unimolecular pathway to yield p-xylene and hydrogen. Radical chain mechanisms dominate at higher temperatures (>345°C) .
• 3,3,6,6-Tetramethoxy-1,4-cyclohexadiene : Used in multi-component reactions for heterocyclic compound synthesis, leveraging its electron-rich diene system .
• Inferred Ethoxy Analog: Expected to participate in Diels-Alder reactions or electrophilic substitutions but with slower kinetics due to steric hindrance. Decomposition pathways may involve cleavage of ethoxy groups, releasing ethanol or ethylene .

Functionalization Potential

• Methyl and methoxy analogs are precursors to bioactive molecules. For example, methoxy-substituted cyclohexadienes are intermediates in synthesizing fused heterocycles with antitumoral activity .
• Ethoxy derivatives may serve as protected forms of cyclohexadienones, enabling controlled release in pharmaceutical syntheses .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3,3,6,6-Tetraethoxycyclohexa-1,4-diene, and how do reaction conditions influence yield?

• Methodology : Alkoxylation of cyclohexa-1,4-diene precursors using ethanol under anhydrous conditions is a common approach. For analogs like 3,3,6,6-Tetramethoxycyclohexa-1,4-diene, nucleophilic substitution with alkoxide ions (e.g., NaOEt) in aprotic solvents (e.g., THF or dioxane) is effective . Key factors include:

• Temperature : Reactions typically proceed at 60–80°C to balance kinetics and side-product formation.
• Solvent : Polar aprotic solvents (e.g., dioxane) enhance nucleophilicity of alkoxide ions .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate) is critical due to residual starting materials.

Q. Which spectroscopic techniques are most effective for characterizing 3,3,6,6-Tetraethoxycyclohexa-1,4-diene?

• Methodology :

• NMR :
• ¹H NMR : Ethoxy groups (–OCH₂CH₃) show quartets (δ 1.2–1.4 ppm for CH₃) and triplets (δ 3.4–3.6 ppm for CH₂). Conjugated diene protons appear as multiplets (δ 5.5–6.2 ppm) .
• ¹³C NMR : Ethoxy carbons resonate at δ 15–18 ppm (CH₃) and δ 60–65 ppm (CH₂), while conjugated carbons appear at δ 120–130 ppm.
• IR : Strong C–O stretches (~1100 cm⁻¹) and C=C stretches (~1600 cm⁻¹) confirm functional groups.
• MS : Molecular ion peaks (e.g., [M+H]⁺) align with the molecular weight (C₁₀H₁₈O₄, MW 214.25 g/mol) .

Q. How does the stability of 3,3,6,6-Tetraethoxycyclohexa-1,4-diene vary under different storage conditions?

• Methodology : Stability testing under controlled environments:

• Light : Store in amber vials to prevent photooxidation of the diene moiety.
• Temperature : Long-term storage at –20°C in inert atmospheres (N₂/Ar) minimizes decomposition.
• Solvent : Dissolve in dry THF or dioxane to avoid hydrolysis; aqueous solvents accelerate ether cleavage .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of 3,3,6,6-Tetraethoxycyclohexa-1,4-diene in Diels-Alder reactions?

• Methodology :

• DFT Calculations : Optimize geometry (B3LYP/6-31G*) to evaluate frontier molecular orbitals (HOMO/LUMO). Ethoxy groups lower LUMO energy, enhancing dienophile electrophilicity .
• Kinetic Studies : Compare activation barriers for reactions with maleic anhydride vs. electron-deficient dienophiles.
• Experimental Validation : Monitor reaction progress via ¹H NMR (disappearance of diene protons) .

Q. How should researchers address contradictions in reported reaction yields for alkoxylation of cyclohexa-1,4-diene derivatives?

• Methodology :

• Systematic Replication : Vary solvent (dioxane vs. THF), alkoxide source (NaOEt vs. KOtBu), and temperature.
• Control Experiments : Test for residual moisture (Karl Fischer titration) and oxygen (via Schlenk techniques).
• Meta-Analysis : Cross-reference literature using databases like AGRICOLA or ProQuest, filtering by solvent purity and reaction scale .

Q. What strategies optimize the use of 3,3,6,6-Tetraethoxycyclohexa-1,4-diene in multi-step syntheses of polycyclic compounds?

• Methodology :

• Protection/Deprotection : Ethoxy groups act as temporary protecting groups; cleave with BBr₃ in CH₂Cl₂ at –78°C .
• Tandem Reactions : Combine Diels-Alder and ring-closing metathesis (Grubbs catalyst) to build fused rings.
• Characterization Challenges : Use HSQC and HMBC NMR to resolve overlapping signals in complex products .